Cas no 1227593-71-6 (Ethyl 2-bromo-4-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 2-bromo-4-(trifluoromethyl)nicotinate
• CAS No: 1227593-71-6
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4689335
• Update Time: 2023-08-15

Ethyl 2-bromo-4-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-4-(trifluoromethyl)nicotinate
• Ethyl 2-bromo-4-(trifluoromethyl)nicotinate

• Inchi： 1S/C9H7BrF3NO2/c1-2-16-8(15)6-5(9(11,12)13)3-4-14-7(6)10/h3-4H,2H2,1H3
• InChI Key： VZCNQAXVUBZRTN-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=C(C=CN=1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Topological Polar Surface Area: 39.2